4-(3-piperidin-1-ylpyrazin-2-yl)-N-[3-(trifluoromethyl)benzyl]benzamide

• IUPAC Name: 4-benzyl-7-hydroxy-5-oxo-N-phenylthieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C21H16N2O3S/c24-18-17(20(25)22-15-9-5-2-6-10-15)21(26)23(16-11-12-27-19(16)18)13-14-7-3-1-4-8-14/h1-12,24H,13H2,(H,22,25)
• InChI Key: SZAXHELWSHPTSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=C(C2=O)C(=O)NC4=CC=CC=C4)O)SC=C3
• Molecular Formula: C21H16N2O3S
• Molecular Weight: 376.4 g/mol

Description

4-(3-piperidin-1-ylpyrazin-2-yl)-N-[3-(trifluoromethyl)benzyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as P7C3, and it has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of P7C3 is not fully understood, but it is believed to act on the nicotinamide adenine dinucleotide (NAD) pathway, which plays a critical role in cellular metabolism and energy production. P7C3 has been shown to increase NAD levels in cells, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
In addition to its neuroprotective effects, P7C3 has been shown to have other biochemical and physiological effects. It has been shown to increase mitochondrial function and reduce oxidative stress, which may contribute to its neuroprotective effects. Additionally, P7C3 has been shown to improve cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using P7C3 in lab experiments is its neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative disorders. Additionally, P7C3 has been shown to have low toxicity and good bioavailability, making it a suitable candidate for drug development. However, one limitation of using P7C3 in lab experiments is its relatively complex synthesis method, which may limit its availability and increase the cost of research.

Future Directions

There are several potential future directions for research involving P7C3. One area of interest is the development of P7C3-based therapies for the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of P7C3 and its effects on cellular metabolism and energy production. Finally, there is potential for the development of new compounds based on the structure of P7C3 that may have improved neuroprotective properties.

Synthesis Methods

The synthesis of P7C3 involves several steps, including the reaction of 3-(trifluoromethyl)benzylamine with 4-bromo-2-chloropyrazine to form 4-(3-(trifluoromethyl)benzyl)pyrazin-2-amine. This intermediate is then reacted with piperidine and benzoyl chloride to yield 4-(3-piperidin-1-ylpyrazin-2-yl)benzamide, which is subsequently reacted with 3-(trifluoromethyl)benzaldehyde to produce the final product, 4-(3-piperidin-1-ylpyrazin-2-yl)-N-[3-(trifluoromethyl)benzyl]benzamide.

Scientific Research Applications

P7C3 has been extensively studied in the field of neuroscience due to its potential neuroprotective effects. It has been shown to promote neurogenesis, the formation of new neurons, in the hippocampus, a region of the brain important for learning and memory. Additionally, P7C3 has been shown to protect against neuronal death caused by various insults, including traumatic brain injury and neurotoxicity.